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Abstract

Lanthionine Ketimine (LK) is an endogenous sulfur-containing amino acid metabolite identified
in the mammalian central nervous system.[1] Initially considered a metabolic byproduct, recent
research has illuminated its significant neurotrophic and neuroprotective properties, sparking
interest in its potential as a therapeutic agent for neurodegenerative diseases.[2][3] This
technical guide provides a comprehensive overview of the discovery, isolation, and
characterization of Lanthionine Ketimine from bovine brain tissue. It details the experimental
protocols for membrane preparation, radioligand binding assays, and the identification of its
binding partners. Furthermore, this document summarizes key quantitative data and visualizes
the biosynthetic and signaling pathways associated with this intriguing molecule.

Discovery and Biosynthesis

Lanthionine Ketimine was first identified as a natural metabolite in the bovine brain by Dorianno
Cavallini and his colleagues.[1] It is formed through the transsulfuration pathway, where the
enzyme cystathionine-p-synthase, in an alternative reaction, condenses two molecules of
cysteine to form lanthionine.[1][2] Subsequently, lanthionine undergoes transamination,
catalyzed by glutamine transaminase K, to yield the cyclic thioether, Lanthionine Ketimine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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